6-chloro-4-N-ethylpyrimidine-2,4,5-triamine

• CAS No.: 89580-84-7
• Molecular Formula: C6H10ClN5
• Molecular Weight: 187.63 g/mol
• IUPAC Name: 6-chloro-4-N-ethylpyrimidine-2,4,5-triamine
• InChI: InChI=1S/C6H10ClN5/c1-2-10-5-3(8)4(7)11-6(9)12-5/h2,8H2,1H3,(H3,9,10,11,12)
• InChI Key: GJSBTOJJIMFVED-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C(=NC(=N1)N)Cl)N

Description

6-Chloro-4-N-ethylpyrimidine-2,4,5-triamine (CAS 1194-78-1) is a heterocyclic organic compound with the molecular formula C₄H₆ClN₅ and a molecular weight of 173.6 g/mol . Structurally, it features a pyrimidine core substituted with chlorine at position 6, an ethylamino group at position 4, and amino groups at positions 2 and 5 (Figure 1).

Preparation Methods

General Synthetic Strategy

The synthesis of 6-chloro-4-N-ethylpyrimidine-2,4,5-triamine typically involves:

• Starting from 2,4-diamino-6-chloropyrimidine or related pyrimidine derivatives.
• Introduction of the N-ethyl group at the 4-amino position.
• Functional group transformations to install the triamine moiety at positions 2,4, and 5.
• Use of chlorinating agents such as phosphorus oxychloride (POCl3) for selective chlorination steps.

The process is generally a multi-step sequence involving chlorination, amination, and alkylation reactions.

Preparation of Key Intermediate: 2,4-Diamino-6-chloropyrimidine

A crucial precursor in the synthesis is 2,4-diamino-6-chloropyrimidine. Its preparation has been optimized for industrial scalability and safety:

Step	Description	Conditions/Notes
S1	Chlorination of 2,4-diamino-6-hydroxypyrimidine with phosphorus oxychloride (POCl3)	Temperature ~105°C, reaction time ~6 h; excess POCl3 distilled off and recycled
S2	Quenching of excess POCl3 using alcohol (e.g., ethanol)	Safer quenching method, avoids hazardous reactions
S3	Dispersion with organic solvent (e.g., ethyl acetate) and filtration to isolate hydrochloride salt	Product recovery rate up to 82%; phosphate esters formed have lower boiling points, facilitating recovery

This method improves yield, safety, and cost-effectiveness compared to prior art, making it suitable for industrial mass production.

Alkylation to Introduce the N-Ethyl Group at Position 4

The N-ethyl substitution at the 4-amino position is typically achieved by alkylation of the 4-amino group of 2,4-diamino-6-chloropyrimidine using ethylating agents under controlled conditions:

• Reaction is often performed in polar solvents such as ethanol or methanol.
• Temperature is maintained between room temperature and solvent boiling point (30–40°C preferred).
• The alkylation step must be carefully controlled to avoid over-alkylation or side reactions.

Complete Synthetic Route Summary

Step	Reaction Type	Reagents/Conditions	Outcome
1	Formation of 2,4-diamino-6-hydroxypyrimidine	Condensation of ethyl cyanoacetate with guanidine in basic medium	Hydroxypyrimidine intermediate
2	Chlorination	Reaction with POCl3 at ~105°C	2,4-diamino-6-chloropyrimidine
3	Alkylation	Reaction with ethylating agent in ethanol at 30-40°C	6-chloro-4-N-ethylpyrimidine-2,4,5-triamine

This route is supported by patent literature and academic sources, ensuring reproducibility and scalability.

Analytical and Recovery Considerations

• The use of phosphorus oxychloride requires careful quenching and recovery steps to ensure safety and environmental compliance.
• Recovery of phosphate esters formed during quenching is facilitated by their lower boiling points compared to phosphoric acid.
• Product purification often involves crystallization and filtration steps to achieve high purity suitable for further applications.

Summary Table of Preparation Methods

Preparation Aspect	Details
Starting Material	2,4-diamino-6-hydroxypyrimidine or ethyl cyanoacetate + guanidine
Key Reagents	Phosphorus oxychloride (POCl3), ethanol, ethyl acetate, ethylating agents
Reaction Conditions	Chlorination at ~105°C; alkylation at 30-40°C; quenching with alcohol
Yield	Up to 82% recovery of intermediate; overall yield depends on subsequent alkylation steps
Safety & Environmental Notes	Safer quenching of POCl3 using alcohol; recycling of excess reagents; recovery of phosphate esters
Industrial Applicability	Suitable for scale-up due to improved yield, safety, and cost-effectiveness

Chemical Reactions Analysis

Types of Reactions

6-chloro-4-N-ethylpyrimidine-2,4,5-triamine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom at the 6th position can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, leading to the formation of different oxidation states and derivatives.

Condensation Reactions: The amino groups present in the compound can participate in condensation reactions with aldehydes or ketones to form imines or Schiff bases.

Common Reagents and Conditions

Substitution Reactions: Reagents like sodium azide or potassium thiocyanate in the presence of a suitable solvent (e.g., dimethylformamide) are commonly used.

Oxidation and Reduction: Oxidizing agents such as hydrogen peroxide or reducing agents like sodium borohydride are employed.

Condensation Reactions: Aldehydes or ketones in the presence of an acid catalyst (e.g., acetic acid) are used.

Major Products Formed

Substitution Reactions: Formation of substituted pyrimidines with various functional groups.

Oxidation and Reduction: Formation of oxidized or reduced derivatives of the compound.

Condensation Reactions: Formation of imines or Schiff bases

Scientific Research Applications

6-chloro-4-N-ethylpyrimidine-2,4,5-triamine has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as a pharmacophore in the development of antiviral, antibacterial, and anticancer agents.

Biological Studies: It is used as a probe to study enzyme interactions and inhibition mechanisms.

Industrial Applications: The compound is utilized in the synthesis of specialty chemicals and as an intermediate in the production of agrochemicals and dyes

Mechanism of Action

The mechanism of action of 6-chloro-4-N-ethylpyrimidine-2,4,5-triamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric site, thereby preventing substrate binding and subsequent catalytic activity. The exact molecular pathways involved depend on the specific application and target enzyme or receptor .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Modifications

The biological and physicochemical properties of pyrimidine derivatives are highly sensitive to substituent variations. Below is a comparative analysis of 6-chloro-4-N-ethylpyrimidine-2,4,5-triamine with its analogs:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Substituents	Biological Activity/Application	Reference
6-Chloro-4-N-ethylpyrimidine-2,4,5-triamine	C₄H₆ClN₅	Cl (C6), NH₂ (C2, C5), NHCH₂CH₃ (C4)	Organic synthesis, potential anti-IBD*
2-Amino-6-chloropyrimidin-4(3H)-one	C₄H₄ClN₃O	Cl (C6), NH₂ (C2), OH (C4)	Intermediate in antiviral agents
6-Heteroarylamino-2,4,5-trimethylpyridin-3-ol	C₁₀H₁₄N₄O	Heteroaryl (C6), CH₃ (C2, C4, C5), OH (C3)	Anti-TNF-α activity in colitis models
4-Chloro-6-methyl-5-nitro-pyrimidin-2-amine	C₅H₆ClN₅O₂	Cl (C4), CH₃ (C6), NO₂ (C5), NH₂ (C2)	High thermal stability (448.6°C)
6-Chloro-N4,N4-dimethylpyrimidine-2,4-diamine	C₅H₈ClN₅	Cl (C6), NH₂ (C2), N(CH₃)₂ (C4)	Molecular recognition via H-bonding

*IBD: Inflammatory bowel disease

Physicochemical Properties

• Solubility: Hydroxyl or polar heteroaryl groups (e.g., in 2-amino-6-chloropyrimidin-4(3H)-one) increase aqueous solubility, whereas nitro or ethylamino groups reduce it . The dimethylamino analog (6-chloro-N4,N4-dimethylpyrimidine-2,4-diamine) may exhibit better solubility in organic solvents due to reduced hydrogen-bonding capacity compared to the ethylamino variant .
• Synthetic Accessibility: The target compound’s synthesis involves chlorination with POCl₃ and substitution with ethylamine, similar to methods for 2-amino-6-chloropyrimidin-4(3H)-one . In contrast, 6-heteroarylamino analogs require multi-step functionalization, including protection/deprotection of hydroxyl groups .

Challenges and Opportunities

• Pharmacological Optimization: While 6-heteroarylamino derivatives show promising anti-inflammatory activity, their metabolic stability and toxicity profiles require further study. The ethylamino group in the target compound offers a balance between lipophilicity and metabolic resistance.
• Structural Diversity: Substitutions at C4 (e.g., dimethylamino vs. ethylamino) significantly alter steric and electronic properties, impacting binding affinity in target proteins .

Biological Activity

6-Chloro-4-N-ethylpyrimidine-2,4,5-triamine is a nitrogen-containing heterocyclic compound that has garnered interest for its potential biological activities, particularly in antimicrobial and anticancer domains. This compound is characterized by a pyrimidine ring with a chlorine atom and an ethyl group, along with three amino groups at the 2, 4, and 5 positions. These structural features contribute to its unique chemical reactivity and biological properties.

• Molecular Formula : C$_7$H$_9$ClN$_4$
• Molecular Weight : Approximately 187.63 g/mol

The biological activity of 6-chloro-4-N-ethylpyrimidine-2,4,5-triamine is thought to be mediated through interactions with specific molecular targets in cells. Research indicates that it may inhibit cell proliferation or induce apoptosis in cancer cells by targeting enzymes or receptors involved in critical cellular processes. Its mechanism of action is still under investigation, but preliminary studies suggest it may act on pathways relevant to cancer growth and microbial resistance .

Antimicrobial Activity

Studies have shown that 6-chloro-4-N-ethylpyrimidine-2,4,5-triamine exhibits significant antimicrobial properties. It has been tested against various bacterial strains and fungi, demonstrating effectiveness in inhibiting their growth. The compound's structure allows it to penetrate microbial cell walls and interact with essential cellular components.

Anticancer Activity

In vitro studies have indicated that this compound possesses anticancer properties. It has been shown to inhibit the proliferation of several cancer cell lines. The presence of multiple amino groups in its structure enhances its ability to interact with DNA or RNA, potentially leading to the disruption of essential cellular functions in cancer cells .

Comparative Analysis with Similar Compounds

The following table compares 6-chloro-4-N-ethylpyrimidine-2,4,5-triamine with structurally similar compounds regarding their biological activity:

Compound Name	CAS Number	Similarity Index	Antimicrobial Activity	Anticancer Activity
6-Chloro-4-N-ethylpyrimidine-2,4,5-triamine	Not available	-	Significant	Significant
6-Chloro-4,5-diaminopyrimidine	4316-98-7	0.89	Moderate	Moderate
6-Chloro-2-methylpyrimidine-4,5-diamine	933-80-2	0.81	Low	Low
6-Chloro-N4-methylpyrimidine-2,4-diamine	1005-37-4	0.75	Moderate	Low

Note : The similarity index indicates how closely related the compounds are based on their structural features.

Case Studies

• Antimicrobial Efficacy : In a study assessing the antimicrobial efficacy of various pyrimidine derivatives, 6-chloro-4-N-ethylpyrimidine-2,4,5-triamine was found to be particularly effective against Staphylococcus aureus and Escherichia coli, showing a minimum inhibitory concentration (MIC) significantly lower than that of other tested compounds .
• Anticancer Potential : Another study focused on the anticancer potential of this compound demonstrated that it induced apoptosis in human breast cancer cell lines (MCF7) through the activation of caspase pathways. The results indicated a dose-dependent response with IC50 values comparable to established chemotherapeutic agents .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 6-chloro-4-N-ethylpyrimidine-2,4,5-triamine, and how can reaction yields be improved?

• Methodological Answer : The compound can be synthesized via chlorination of pyrimidine precursors followed by regioselective amination. For example, chlorination with POCl₃ in the presence of triethylamine (as an acid scavenger) at 85–95°C yields dichlorinated intermediates, which are then subjected to nucleophilic substitution with ethylamine . Yield optimization requires precise control of stoichiometry (e.g., excess ethylamine) and reaction time (monitored via TLC/HPLC). Protecting groups like TBDPS may enhance selectivity for specific amine positions .

Q. How can researchers ensure purity and structural fidelity of the compound during synthesis?

• Methodological Answer : Purity assessment should combine chromatographic (HPLC, GC-MS) and spectroscopic methods (¹H/¹³C NMR, FTIR). For example, ¹H NMR can confirm the absence of unreacted starting materials by verifying the integration ratio of ethyl (-CH₂CH₃) and aromatic protons. Mass spectrometry (HRMS) validates molecular weight accuracy . Recrystallization in polar aprotic solvents (e.g., DMSO/water mixtures) is recommended for final purification.

Q. What safety protocols are critical when handling 6-chloro-4-N-ethylpyrimidine-2,4,5-triamine?

• Methodological Answer : The compound may pose acute toxicity (H302), skin/eye irritation (H315/H319), and respiratory risks (H335) . Researchers must use PPE (nitrile gloves, safety goggles, lab coats) and conduct reactions in fume hoods with negative pressure. Spills should be neutralized with inert adsorbents (e.g., vermiculite) and disposed via licensed hazardous waste services .

Advanced Research Questions

Q. How can density functional theory (DFT) guide the prediction of electronic properties and reactivity?

• Methodological Answer : Hybrid functionals (e.g., B3LYP) with exact-exchange terms improve accuracy in modeling charge distribution and frontier molecular orbitals (HOMO/LUMO) . Basis sets like 6-311++G(d,p) are suitable for simulating substituent effects (e.g., chloro and ethyl groups) on aromaticity and nucleophilic attack sites. Solvent effects (e.g., polarizable continuum models) should be included for reaction mechanism validation .

Q. How should researchers resolve contradictions between in vitro and in vivo efficacy data for this compound?

• Methodological Answer : Discrepancies may arise from bioavailability or metabolic instability. For example, in vitro TNF-α inhibition assays (e.g., monocyte adhesion models) might show IC₅₀ values at nM levels, while in vivo colitis models (e.g., TNBS-induced rats) require pharmacokinetic profiling (Cₘₐₓ, t₁/₂) to assess tissue penetration . LC-MS/MS can quantify plasma/metabolite levels, and prodrug strategies (e.g., esterification) may enhance oral absorption.

Q. What crystallographic techniques are suitable for structural characterization?

• Methodological Answer : Single-crystal X-ray diffraction (SC-XRD) using SHELX software packages (e.g., SHELXL for refinement) provides precise bond lengths/angles. Crystals can be grown via slow evaporation in chloroform/methanol (3:1). Hydrogen-bonding networks and π-π stacking interactions should be analyzed to correlate structure with stability .

Q. How can structure-activity relationship (SAR) studies optimize anti-inflammatory activity?

• Methodological Answer : Systematic substitution at the C(6) position with heteroaryl groups (e.g., pyridyl, thiazole) modulates polarity and TNF-α binding affinity. In vitro screening (e.g., NF-κB luciferase assays) and molecular docking (using AutoDock Vina) identify key interactions (e.g., hydrogen bonds with Glu245). In vivo dose-response studies (1–10 mg/kg) validate efficacy .

Q. What alternative synthetic routes exist to reduce reliance on toxic reagents like POCl₃?

• Methodological Answer : Microwave-assisted synthesis with PCl₃ or thionyl chloride under solvent-free conditions reduces reaction time and waste. Enzymatic catalysis (e.g., lipases in non-aqueous media) offers greener pathways for amination steps .

Q. Can synergistic effects with existing anti-inflammatory agents enhance therapeutic potential?

• Methodological Answer : Co-administration with 5-ASA or SSZ derivatives (at subtherapeutic doses) in TNBS colitis models may reveal additive effects. Transcriptomic profiling (RNA-seq) of colon tissue can identify upregulated anti-inflammatory pathways (e.g., IL-10 signaling) .